Cas no 149756-98-9 (Carbamic acid,[5-(methoxyphenylmethyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI))

• Product Name: Carbamic acid,[5-(methoxyphenylmethyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI)
• CAS No: 149756-98-9
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 152052
• PubChem ID: 197593
• Update Time: 2025-04-19

Carbamic acid,[5-(methoxyphenylmethyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[5-(methoxyphenylmethyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI)
• N-[1-[(3-methoxyphenyl)methyl]benzimidazol-2-yl]-N-methylcarbamate
• Carbamic acid, (5-(methoxyphenylmethyl)-1H-benzimidazol-2-yl)-, methyl ester
• methyl {6-[methoxy(phenyl)methyl]-1H-benzimidazol-2-yl}carbamate
• Methyl-(5-methoxybenzyl-1H-benzimidazol-2-yl)carbamate
• Umf 058
• Umf-058
• Methyl hydrogen {6-[methoxy(phenyl)methyl]-1H-benzimidazol-2-yl}carbonimidate
• methyl N-[6-[methoxy(phenyl)methyl]-1H-benzimidazol-2-yl]carbamate
• DTXSID30933736
• 149756-98-9
• Methyl (5-(methoxy(phenyl)methyl)-1H-benzo[d]imidazol-2-yl)carbamate

• Inchi： 1S/C17H17N3O3/c1-22-15(11-6-4-3-5-7-11)12-8-9-13-14(10-12)19-16(18-13)20-17(21)23-2/h3-10,15H,1-2H3,(H2,18,19,20,21)
• InChI Key： RPVFSNFGYQGGPV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)C1=CC=C2C(=C1)NC(NC(=O)OC)=N2

Computed Properties

• Exact Mass: 310.11928
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 70.42